Cas no 861349-18-0 (2-Ethoxy-3-iodotoluene)

• Product Name: 2-Ethoxy-3-iodotoluene
• CAS No: 861349-18-0
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 4661776
• PubChem ID: 50998238
• Update Time: 2025-05-21

2-Ethoxy-3-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 861349-18-0
• 2-Ethoxy-3-iodotoluene
• SCHEMBL16950837

• MDL： MFCD12547888
• Inchi： 1S/C9H11IO/c1-3-11-9-7(2)5-4-6-8(9)10/h4-6H,3H2,1-2H3
• InChI Key： XYRHWYPFDUFTHT-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C)=C1OCC

Computed Properties

• Exact Mass: 261.985
• Monoisotopic Mass: 261.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.3

Additional information on 2-Ethoxy-3-iodotoluene

Professional Introduction to 2-Ethoxy-3-iodotoluene (CAS No. 861349-18-0)

2-Ethoxy-3-iodotoluene, identified by the Chemical Abstracts Service Number (CAS No.) 861349-18-0, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, featuring an ethoxy group and an iodine substituent on a toluene backbone, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural properties make it particularly valuable in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

The ethoxy and iodo functional groups in 2-Ethoxy-3-iodotoluene contribute to its reactivity, enabling a wide range of chemical transformations. The presence of the iodine atom, in particular, makes it a useful precursor for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing biaryl systems found in many biologically active compounds. These reactions are widely employed in medicinal chemistry to create complex molecular architectures with desired pharmacological properties.

In recent years, there has been a surge in research focused on developing efficient synthetic routes to 2-Ethoxy-3-iodotoluene due to its utility as a building block. Advances in catalytic methods have enabled the production of this compound with higher yields and purity, reducing the need for harsh conditions and minimizing waste. Such improvements align with the growing emphasis on green chemistry principles, ensuring that the synthesis of intermediates like 2-Ethoxy-3-iodotoluene is both sustainable and scalable.

One of the most compelling applications of 2-Ethoxy-3-iodotoluene is in the synthesis of pharmaceuticals. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes involved in cancer progression. The ability to introduce diverse functional groups while maintaining the core ethoxy-iodotoluene scaffold allows for the fine-tuning of biological activity, making it an invaluable tool for drug discovery.

The iodine atom in 2-Ethoxy-3-iodotoluene also facilitates its use in polymer chemistry. Iodinated aromatic compounds are increasingly being used to modify polymer backbones, enhancing properties such as thermal stability and biodegradability. These modifications are crucial for developing next-generation materials that meet stringent environmental and performance criteria. The versatility of 2-Ethoxy-3-iodotoluene in both small-molecule and macromolecular chemistry underscores its importance as a synthetic intermediate.

Recent studies have highlighted the role of 2-Ethoxy-3-iodotoluene in exploring new methodologies for constructing complex organic molecules. For example, researchers have utilized this compound to develop novel catalytic systems that enable asymmetric synthesis, a key area in pharmaceutical development where enantioselective products are highly sought after. The ability to generate enantiomerically pure compounds from readily available precursors like 2-Ethoxy-3-iodotoluene represents a significant advancement in synthetic organic chemistry.

The industrial production of 2-Ethoxy-3-iodotoluene has also seen advancements in process optimization. Continuous flow chemistry, an emerging field that emphasizes efficiency and scalability, has been applied to its synthesis, reducing reaction times and improving yields. This approach not only enhances productivity but also aligns with global efforts to transition toward more sustainable manufacturing practices. The adaptability of 2-Ethoxy-3-iodotoluene synthesis to modern chemical processes highlights its relevance in industrial applications.

Another area where 2-Ethoxy-3-iodotoluene has made significant contributions is in materials science. The compound’s ability to act as a cross-coupling partner has been exploited to create advanced materials with tailored electronic properties. These materials are crucial for applications such as organic electronics, where precise control over molecular structure is essential for achieving desired functionalities. The integration of 2-Ethoxy-3-iodotoluene into these systems demonstrates its broad utility beyond traditional pharmaceuticals.

The future prospects for 2-Ethoxy-3-iodotoluene are promising, with ongoing research aimed at expanding its applications further. Innovations in synthetic methodologies continue to emerge, offering new ways to harness its potential. As the demand for specialized intermediates grows, compounds like 2-Ethoxy-3-iodotoluene will remain at the forefront of chemical research, driving advancements across multiple disciplines.